Cas no 1155602-25-7 (4,5,7-trichloro-2-phenylquinoline)

• Product Name: 4,5,7-trichloro-2-phenylquinoline
• CAS No: 1155602-25-7
• MF: C₁₅H₈Cl₃N
• MW: 308.589720726013
• CID: 1205440
• PubChem ID: 43668484
• Update Time: 2025-04-20

4,5,7-trichloro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,5,7-trichloro-2-phenylquinoline
• 2-Phenyl-4,5,7-trichloroquinoline
• ZINC36075421
• AKOS005903213
• 2-Phenyl-4,5,7-trichloroquinoline;
• DTXSID60656300
• 1155602-25-7
• MFCD12498841

• Inchi： 1S/C15H8Cl3N/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： MKACOISDPQWEJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C=C(C=C(C2=1)Cl)Cl

Computed Properties

• Exact Mass: 306.97200
• Monoisotopic Mass: 306.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.86200